Cas no 1702716-18-4 (2-{methyl(pyrrolidin-3-yl)aminomethyl}pyrimidin-4-amine)

• Product Name: 2-{methyl(pyrrolidin-3-yl)aminomethyl}pyrimidin-4-amine
• CAS No: 1702716-18-4
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• CID: 4611747
• PubChem ID: 91662765
• Update Time: 2025-10-28

2-{methyl(pyrrolidin-3-yl)aminomethyl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-{[methyl(pyrrolidin-3-yl)amino]methyl}pyrimidin-4-amine
• 2-[[methyl(pyrrolidin-3-yl)amino]methyl]pyrimidin-4-amine
• Z2731810807
• 2-{methyl(pyrrolidin-3-yl)aminomethyl}pyrimidin-4-amine

• Inchi： 1S/C10H17N5/c1-15(8-2-4-12-6-8)7-10-13-5-3-9(11)14-10/h3,5,8,12H,2,4,6-7H2,1H3,(H2,11,13,14)
• InChI Key： FCUFTICGJSFUHI-UHFFFAOYSA-N
• SMILES： N(C)(CC1N=CC=C(N)N=1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: -0.5
• Topological Polar Surface Area: 67.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-{methyl(pyrrolidin-3-yl)aminomethyl}pyrimidin-4-amine

2-{methyl(pyrrolidin-3-yl)aminomethyl}pyrimidin-4-amine: A Comprehensive Overview

The compound with CAS No. 1702716-18-4, known as 2-{methyl(pyrrolidin-3-yl)aminomethyl}pyrimidin-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a pyrimidine ring system, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3, and a substituted amino group at position 4.

The pyrrolidine moiety in the molecule contributes to its unique properties, including enhanced stability and potential bioavailability. Pyrrolidine is a five-membered nitrogen-containing ring that is commonly found in various bioactive compounds, including pharmaceutical agents. The presence of this group in the compound suggests that it may exhibit interesting interactions with biological systems, particularly in terms of receptor binding and enzyme inhibition.

Recent studies have highlighted the potential of 2-{methyl(pyrrolidin-3-yl)aminomethyl}pyrimidin-4-amine as a lead compound for the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability of this molecule to selectively inhibit these enzymes makes it a promising candidate for further exploration in oncology.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The pyrimidine core of the molecule is known to exhibit strong fluorescence properties, which could be exploited in the development of advanced materials for optoelectronic devices. Researchers at the University of California have reported that incorporating this compound into polymer matrices significantly enhances the light-emitting properties of the resulting materials, paving the way for its use in next-generation displays and sensors.

The synthesis of 2-{methyl(pyrrolidin-3-yl)aminomethyl}pyrimidin-4-amine involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the pyrimidine ring through a nucleophilic aromatic substitution reaction, followed by the introduction of the pyrrolidine group via a reductive amination process. The optimization of these steps has been critical in achieving high yields and ensuring the purity of the final product.

From an environmental perspective, this compound has been shown to exhibit low toxicity profiles in preliminary studies, making it a safer option for industrial and pharmaceutical applications. Its biodegradability has also been assessed under various conditions, with results indicating that it can be effectively broken down by microbial action without posing significant risks to aquatic ecosystems.

In conclusion, 2-{methyl(pyrrolidin-3-yl)aminomethyl}pyrimidin-4-amine (CAS No. 1702716-18-4) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, combined with its promising biological and material properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new applications for this molecule, it is likely to play an increasingly important role in shaping future innovations in science and technology.